Cas no 1524761-14-5 (4-(trifluoromethyl)tetrahydropyran-4-carboxylic acid)
1524761-14-5 structure
Product Name:4-(trifluoromethyl)tetrahydropyran-4-carboxylic acid
CAS No:1524761-14-5
MF:C7H9F3O3
MW:198.139773130417
MDL:MFCD29991294
CID:4604078
PubChem ID:82607187
Update Time:2023-11-20
4-(trifluoromethyl)tetrahydropyran-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(trifluoromethyl)oxane-4-carboxylic acid
- 2H-Pyran-4-carboxylic acid, tetrahydro-4-(trifluoromethyl)-
- 4-(trifluoromethyl)tetrahydro-2h-pyran-4-carboxylic acid
- 4-(trifluoromethyl)tetrahydropyran-4-carboxylic acid
-
- MDL： MFCD29991294
- Inchi： 1S/C7H9F3O3/c8-7(9,10)6(5(11)12)1-3-13-4-2-6/h1-4H2,(H,11,12)
- InChI Key： FNUQRFOAPVWETE-UHFFFAOYSA-N
- SMILES： C1OCCC(C(F)(F)F)(C(O)=O)C1
Computed Properties
- Exact Mass: 198.05
- Monoisotopic Mass: 198.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
4-(trifluoromethyl)tetrahydropyran-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T247241-100mg |
4-(trifluoromethyl)tetrahydro-2h-pyran-4-carboxylic acid |
1524761-14-5 | 100mg |
175.00 | 2021-07-17 | ||
| TRC | T247241-500mg |
4-(Trifluoromethyl)tetrahydro-2H-pyran-4-carboxylic Acid |
1524761-14-5 | 500mg |
$1499.00 | 2023-05-17 | ||
| TRC | T247241-1g |
4-(trifluoromethyl)tetrahydro-2h-pyran-4-carboxylic acid |
1524761-14-5 | 1g |
1010.00 | 2021-07-17 | ||
| Chemenu | CM325977-100mg |
4-(trifluoromethyl)oxane-4-carboxylic acid |
1524761-14-5 | 95%+ | 100mg |
$341 | 2021-08-18 | |
| Chemenu | CM325977-250mg |
4-(trifluoromethyl)oxane-4-carboxylic acid |
1524761-14-5 | 95%+ | 250mg |
$512 | 2021-08-18 | |
| Chemenu | CM325977-1g |
4-(trifluoromethyl)oxane-4-carboxylic acid |
1524761-14-5 | 95%+ | 1g |
$853 | 2021-08-18 | |
| Chemenu | CM325977-100mg |
4-(trifluoromethyl)oxane-4-carboxylic acid |
1524761-14-5 | 95%+ | 100mg |
$341 | 2022-06-12 | |
| Chemenu | CM325977-250mg |
4-(trifluoromethyl)oxane-4-carboxylic acid |
1524761-14-5 | 95%+ | 250mg |
$512 | 2022-06-12 | |
| Chemenu | CM325977-1g |
4-(trifluoromethyl)oxane-4-carboxylic acid |
1524761-14-5 | 95%+ | 1g |
$853 | 2022-06-12 | |
| TRC | T247241-50mg |
4-(Trifluoromethyl)tetrahydro-2H-pyran-4-carboxylic Acid |
1524761-14-5 | 50mg |
$190.00 | 2023-05-17 |
4-(trifluoromethyl)tetrahydropyran-4-carboxylic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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